Cas no 83338-21-0 (1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-)

1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)- structure
83338-21-0 structure
Product name:1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-
CAS No:83338-21-0
MF:C12H12Cl2N2O2
MW:287.141880989075
CID:673522
PubChem ID:13336818

1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)-
    • 2-(2,4-dichlorophenyl)-3-imidazol-1-ylpropane-1,2-diol
    • SCHEMBL9665470
    • (-)-2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
    • 2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
    • 83338-21-0
    • (+)-2-(2,4-dichlorophenyl)-1-(imidazol-1-yl)-2,3-propanediol
    • MXAXKOYWAJJUON-UHFFFAOYSA-N
    • DTXSID50537290
    • 2-(2,4-Dichlorophenyl)-3-(1H-imidazol-1-yl)propane-1,2-diol
    • Inchi: InChI=1S/C12H12Cl2N2O2/c13-9-1-2-10(11(14)5-9)12(18,7-17)6-16-4-3-15-8-16/h1-5,8,17-18H,6-7H2
    • InChI Key: MXAXKOYWAJJUON-UHFFFAOYSA-N
    • SMILES: C1=CC(=C(C=C1Cl)Cl)C(CN2C=CN=C2)(CO)O

Computed Properties

  • Exact Mass: 286.0275830g/mol
  • Monoisotopic Mass: 286.0275830g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.3Ų
  • XLogP3: 1.2

1,2-Propanediol, 2-(2,4-dichlorophenyl)-3-(1H-imidazol-1-yl)- Related Literature

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